Cas no 1049376-69-3 (N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 1049376-69-3
• MF: C₂₀H₂₈N₄O₂S
• MW: 388.526923179626
• CID: 5811585
• PubChem ID: 44059439
• Update Time: 2025-10-29

N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• 1049376-69-3
• N'-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• VU0639828-1
• F5262-0285
• AKOS024504007
• N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• Inchi： 1S/C20H28N4O2S/c1-23-10-6-9-17(23)18(24-11-4-2-3-5-12-24)15-22-20(26)19(25)21-14-16-8-7-13-27-16/h6-10,13,18H,2-5,11-12,14-15H2,1H3,(H,21,25)(H,22,26)
• InChI Key： AXKXFVSEEGSJPP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC(C1=CC=CN1C)N1CCCCCC1)=O)=O

Computed Properties

• Exact Mass: 388.19329732g/mol
• Monoisotopic Mass: 388.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.6Ų

Additional information on N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide

N'-[2-(Azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide: A Comprehensive Overview

The compound with CAS No. 1049376-69-3, known as N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of this compound is characterized by the presence of an azepane ring, a pyrrole moiety, and a thiophene group. These functional groups contribute to its versatile chemical properties. The azepane ring, a seven-membered saturated nitrogen-containing ring, imparts stability and enhances the molecule's ability to interact with biological targets. The pyrrole group, on the other hand, introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for bioavailability and receptor binding. The thiophene moiety adds electron-withdrawing properties, further modulating the compound's reactivity and pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have employed strategies such as Suzuki-Miyaura coupling and amide bond formation to construct the molecule with high precision. These methods not only ensure high purity but also allow for structural modifications to explore its pharmacological properties further.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. The thiophene group has been identified as a key contributor to its inhibitory effects, suggesting that this moiety plays a critical role in modulating enzyme activity.

Moreover, computational studies using molecular docking techniques have provided insights into the compound's binding modes with target proteins. These studies reveal that the azepane ring facilitates deep penetration into hydrophobic pockets of the target enzymes, while the pyrrole group contributes to hydrogen bonding interactions. Such findings underscore the importance of rational drug design in optimizing bioactivity.

Another area of interest is the compound's potential application in nanotechnology. The thiophene group's conjugated system enables electronic communication within molecular frameworks, making it a candidate for use in organic electronics or sensors. Preliminary experiments have shown that thin films formed by this compound exhibit desirable semiconducting properties, paving the way for future applications in flexible electronics.

In conclusion, N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 1049376693) represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structural features and promising biological activities make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapies and advanced materials.